Cas no 1508754-91-3 (5,5-Dimethylhexane-1-sulfonyl chloride)

• Product Name: 5,5-Dimethylhexane-1-sulfonyl chloride
• CAS No: 1508754-91-3
• MF: C₈H₁₇ClO₂S
• MW: 212.737380743027
• MDL: MFCD31541288
• CID: 5606891
• PubChem ID: 98755671
• Update Time: 2025-06-30

5,5-Dimethylhexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-842401
• 1508754-91-3
• 5,5-dimethylhexane-1-sulfonyl chloride
• 5,5-Dimethylhexane-1-sulfonyl chloride

• MDL： MFCD31541288
• Inchi： 1S/C8H17ClO2S/c1-8(2,3)6-4-5-7-12(9,10)11/h4-7H2,1-3H3
• InChI Key： QGZCKHRAFYJCKH-UHFFFAOYSA-N
• SMILES： ClS(CCCCC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 212.0637786g/mol
• Monoisotopic Mass: 212.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 5,5-Dimethylhexane-1-sulfonyl chloride

Research Brief on 1508754-91-3 and 5,5-Dimethylhexane-1-sulfonyl chloride: Recent Advances in Chemical Biology and Pharmaceutical Applications

The chemical compound with the CAS number 1508754-91-3 and the product 5,5-Dimethylhexane-1-sulfonyl chloride have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of novel bioactive molecules and serve as key intermediates in drug discovery. This research brief consolidates the latest findings, methodologies, and applications associated with these entities, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 5,5-Dimethylhexane-1-sulfonyl chloride as a versatile sulfonylation reagent. Its unique structural features, including the branched alkyl chain, enhance its reactivity and selectivity in organic transformations. Researchers have successfully employed this reagent in the synthesis of sulfonamide derivatives, which are critical in the development of antimicrobial and anticancer agents. The compound's stability under various reaction conditions further underscores its utility in complex synthetic pathways.

In parallel, investigations into 1508754-91-3 have revealed its potential as a scaffold for designing enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1508754-91-3 exhibit high affinity for protein kinases involved in inflammatory pathways. The study utilized computational docking and in vitro assays to validate the compound's inhibitory effects, paving the way for its application in autoimmune disease therapeutics.

Methodologically, advancements in spectroscopic techniques, such as NMR and mass spectrometry, have enabled precise characterization of these compounds. Researchers have also leveraged microfluidic systems to optimize the synthesis of 5,5-Dimethylhexane-1-sulfonyl chloride, achieving higher yields and reduced byproduct formation. These innovations are instrumental in scaling up production for industrial applications.

The integration of 1508754-91-3 into combinatorial chemistry libraries has further expanded its relevance. A recent patent application disclosed its use in generating diverse molecular architectures with enhanced pharmacokinetic properties. This approach aligns with the growing demand for modular and efficient drug discovery platforms.

In conclusion, the ongoing research on 1508754-91-3 and 5,5-Dimethylhexane-1-sulfonyl chloride underscores their multifaceted roles in chemical biology and pharmaceutical development. Future directions may include exploring their applications in targeted drug delivery systems and elucidating their mechanisms of action at the molecular level. These efforts will undoubtedly contribute to the advancement of next-generation therapeutics.